![molecular formula C21H14F2N2O2S B2685075 N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide CAS No. 312914-36-6](/img/structure/B2685075.png)
N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide
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Description
N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide is a useful research compound. Its molecular formula is C21H14F2N2O2S and its molecular weight is 396.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Acid-Catalyzed Ring Opening Reactions : A study detailed the acid-catalyzed ring opening in carboxamides leading to the formation of dibenzoxanthenes, diarylmethanes, and calixarenes. This could suggest potential synthetic pathways and reactions in which N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide might participate under acidic conditions (Gazizov et al., 2015).
Antimycobacterial Activity : Compounds structurally related to the one demonstrated antimycobacterial activity, suggesting potential applications in developing anti-tuberculosis agents. For instance, certain hydroxynaphthalene-carboxamides showed activity against Mycobacterium tuberculosis and other mycobacterial strains, indicating a promising area for further research into related compounds (Goněc et al., 2016).
Polymer Synthesis : Aromatic polyamides derived from naphthalene-based compounds were synthesized for their photoactive properties, suggesting the potential use of this compound in the development of new polymeric materials with specific optical characteristics (Mallakpour & Rafiee, 2007).
Biological Applications
Antibacterial and Antimycobacterial Properties : The research on N-alkoxyphenylhydroxynaphthalenecarboxamides revealed their effectiveness against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), suggesting that similar compounds could be explored for their antimicrobial properties (Goněc et al., 2015).
Photosynthesis-Inhibiting Activity : Studies on the inhibition of photosynthetic electron transport by naphthalene-carboxamides indicate potential applications in agricultural research, particularly in the development of herbicides (Kos et al., 2021).
Properties
IUPAC Name |
N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14F2N2O2S/c1-27-19-10-13-5-3-2-4-12(13)8-15(19)20(26)25-21-24-18(11-28-21)14-6-7-16(22)17(23)9-14/h2-11H,1H3,(H,24,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXVBLAITFYPJOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=CC=CC=C2C=C1C(=O)NC3=NC(=CS3)C4=CC(=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14F2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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